What are the physical and chemical properties of Granaticin
What are the physical and chemical properties of Granaticin
For the attention of researchers, scientists, and drug development professionals, this document provides a comprehensive overview of the physical, chemical, and biological properties of Granaticin. This guide consolidates key data, outlines experimental methodologies, and visualizes complex molecular pathways to support ongoing research and development efforts.
Granaticin is a member of the benzoisochromanequinone class of antibiotics, produced by various species of Streptomyces, including Streptomyces olivaceus, Streptomyces violaceoruber, and Streptomyces vietnamensis.[1] It is recognized for its distinctive deep red, garnet-like crystalline appearance and its indicator-like property of turning red in acidic solutions and blue in alkaline environments.[1]
Physical and Chemical Properties
Granaticin and its derivatives are characterized by a core polyketide structure. The fundamental physical and chemical properties of Granaticin are summarized below, providing a foundational dataset for experimental design and analysis.
| Property | Value | Reference(s) |
| Molecular Formula | C₂₂H₂₀O₁₀ | [2][3][4][5] |
| Molecular Weight | 444.39 g/mol | [2][3][4][5] |
| Appearance | Deep red, garnet-like crystals | [1] |
| Melting Point | 211-213 °C (decomposes) | [1] |
| Solubility | Soluble in DMSO, ethanol, methanol (B129727), DMF | [4][6] |
| UV-Vis λmax (in ethanol) | 223, 286, 532, 576 nm | [1] |
A closely related and often co-produced compound is Granaticin B, a glycoside derivative of Granaticin.
| Property | Value | Reference(s) |
| Molecular Formula | C₂₈H₃₀O₁₂ | [7] |
| Molecular Weight | 558.5 g/mol | [7] |
| Appearance | Red crystalline solid | [1] |
| Melting Point | 117-119 °C | [1] |
| UV-Vis λmax (in methanol) | 223, 285, 527, 566 nm | [1] |
Experimental Protocols
This section details the methodologies for the isolation, purification, and characterization of Granaticin, compiled from various research findings.
Fermentation and Isolation
Granaticin is typically produced via submerged fermentation of a suitable Streptomyces strain.
2.1.1. Culture Conditions:
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Strain: Streptomyces vietnamensis GIMV4.0001 or other high-yielding strains.
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Medium: A nutrient-rich medium such as YEME (Yeast Extract-Malt Extract) medium is commonly used for mycelial growth and granaticin production.[8]
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Incubation: Cultures are typically incubated at 28°C with shaking for optimal aeration and growth.[8]
2.1.2. Extraction:
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At the end of the fermentation period (e.g., 6 days), adsorb the metabolites from the culture broth by adding Amberlite® XAD16 resin (5% w/v) and incubating for an additional 3 hours with rotation.[8]
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Harvest, clean, and air-dry the resin.
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Elute the adsorbed compounds from the resin using methanol.[8]
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Concentrate the organic extract in vacuo to obtain the crude extract.[8]
Purification
A highly effective method for the separation of Granaticin and its derivatives is High-Speed Countercurrent Chromatography (HSCCC).
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Instrumentation: A standard HSCCC instrument.
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Solvent System: A two-phase solvent system is employed. A commonly used system consists of n-hexane:ethyl acetate:methanol:water in a volume ratio of 2:5:3:4.
-
Procedure:
-
Prepare and equilibrate the HSCCC column with the two-phase solvent system.
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Dissolve the crude extract in a suitable solvent and inject it into the column.
-
Perform the separation and collect fractions.
-
Monitor the fractions by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).
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Combine the fractions containing pure Granaticin and evaporate the solvent.
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Analytical Characterization
The identity and purity of Granaticin are confirmed using a combination of spectroscopic and chromatographic techniques.
-
High-Performance Liquid Chromatography (HPLC):
-
Column: A C18 reversed-phase column is typically used.
-
Mobile Phase: A gradient of methanol and water with 0.1% formic acid is a common mobile phase.[8]
-
Detection: UV-Vis detection at the absorption maxima of Granaticin (e.g., 532 nm).
-
-
Mass Spectrometry (MS):
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Mass spectral analysis can be performed using various ionization techniques, including electron impact (EI), field desorption (FD), and chemical ionization (CI), to confirm the molecular weight and fragmentation pattern of Granaticin.[7]
-
-
Nuclear Magnetic Resonance (NMR) Spectroscopy:
-
¹H and ¹³C NMR spectroscopy are used to elucidate the detailed chemical structure of Granaticin.
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Biological Activity and Mechanisms of Action
Granaticin exhibits a range of biological activities, including antibacterial, antitumor, and cytotoxic effects.[9] Two primary mechanisms of action have been elucidated.
Inhibition of Ribosomal RNA Maturation
Granaticin has been shown to inhibit the synthesis of functional ribosomal RNA (rRNA).[2] It specifically interferes with the maturation of the 45S preribosomal RNA, leading to an accumulation of this precursor and a subsequent disruption of protein synthesis.[2] This inhibition of rRNA maturation is a key contributor to its cytotoxic effects against cancer cells.[2]
Organocatalytic Activity and Oxidative Stress
A more recently discovered mechanism involves the organocatalytic activity of Granaticin. It acts as a catalyst in the oxidation of sulfhydryl groups present in various cellular components, such as L-cysteine and glutathione.[3][4] This catalytic process generates hydrogen peroxide (H₂O₂), a reactive oxygen species (ROS), which induces significant oxidative stress within the cell, ultimately leading to bactericidal effects.[3][4]
Visualizing Molecular Pathways
The following diagrams, generated using the DOT language, illustrate the biosynthetic pathway of Granaticin and its mechanisms of action.
References
- 1. researchgate.net [researchgate.net]
- 2. Mechanism of action of granaticin: inhibition of ribosomal RNA maturation and cell cycle specificity - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. Organocatalytic activity of granaticin and its involvement in bactericidal function - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. researchgate.net [researchgate.net]
- 5. researchgate.net [researchgate.net]
- 6. researchgate.net [researchgate.net]
- 7. [Mass spectrophotometric study of the antibiotic granaticin] - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. Frontiers | Discovery of Mycothiogranaticins from Streptomyces vietnamensis GIMV4.0001 and the Regulatory Effect of Mycothiol on the Granaticin Biosynthesis [frontiersin.org]
- 9. researchgate.net [researchgate.net]
